4-Pyridinamine, 3-bromo-2,6-dichloro-

• IUPAC Name: 3-bromo-2,6-dichloropyridin-4-amine
• InChI: InChI=1S/C5H3BrCl2N2/c6-4-2(9)1-3(7)10-5(4)8/h1H,(H2,9,10)
• InChI Key: HNJSCHRYDJPAPT-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(N=C1Cl)Cl)Br)N
• Molecular Formula: C5H3BrCl2N2
• Molecular Weight: 241.90 g/mol
• CAS RN: 1404439-00-4

Description

“4-Pyridinamine, 3-bromo-2,6-dichloro-” is a chemical compound with the molecular formula C5H3BrCl2N2. It is used in various fields of research.

Molecular Structure Analysis

The molecular structure of “4-Pyridinamine, 3-bromo-2,6-dichloro-” consists of a pyridine ring which is a six-membered ring with five carbon atoms and one nitrogen atom. The ring has bromine and chlorine substituents at the 3rd, 2nd, and 6th positions respectively.

Physical And Chemical Properties Analysis

The average mass of “4-Pyridinamine, 3-bromo-2,6-dichloro-” is 241.901 Da and the monoisotopic mass is 239.885666 Da. Other physical and chemical properties such as melting point, boiling point, and density are not available in the current resources.

Scientific Research Applications

Synthesis and Functionalization

• Selective Functionalization of Dichloropyridines : Dichloropyridines, including compounds structurally related to 4-pyridinamine, 3-bromo-2,6-dichloro-, undergo selective deprotonation and functionalization, proving their utility in synthetic chemistry for creating more complex molecules. The reactivity of these compounds varies depending on their specific structure and the reagents used, demonstrating their versatile role in organic synthesis (Marzi, Bigi, & Schlosser, 2001).

• Synthesis of Thiazolo[4,5-d]pyrimidine Derivatives : The related compounds of 4-pyridinamine are used as starting materials for synthesizing thiazolo[4,5-d] pyrimidine derivatives, showcasing their importance in the development of novel compounds with potential applications in various fields, including pharmaceuticals (Bakavoli, Nikpour, & Rahimizadeh, 2006).

• Halogen/Halogen Displacement in Pyridines : The reactivity of halogen atoms in pyridine derivatives, including 2,6-dichloro compounds, is crucial for chemical transformations, enabling the synthesis of various halogenated compounds. This property is significant for creating derivatives with different properties and applications (Schlosser & Cottet, 2002).

Future Directions

The future directions of “4-Pyridinamine, 3-bromo-2,6-dichloro-” could involve its use in various fields of research, including life sciences and organic synthesis. Further studies could also explore its potential applications in medicine or industry.